Cas no 933791-33-4 (2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol)

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol structure
933791-33-4 structure
Product Name:2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
CAS No:933791-33-4
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD11046664
CID:2084190
PubChem ID:19104316
Update Time:2024-10-26

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • a2,a2-dimethyl-2,6-Pyridinedimethanol
    • 2-(6-(HYDROXYMETHYL)PYRIDIN-2-YL)PROPAN-2-OL
    • 2-[6-(hydroxymethyl)pyridin-2-yl]propan-2-ol
    • α2,α2-Dimethyl-2,6-pyridinedimethanol (ACI)
    • 2-Hydroxymethyl-6-(1-hydroxy-1-methylethyl)pyridine
    • 2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
    • alpha,alpha-Dimethyl-2,6-pyridinedimethanol
    • CS-0129368
    • AKOS006307614
    • DTXSID70598126
    • SCHEMBL536688
    • SB84583
    • SY238322
    • MFCD11046664
    • 2-[6-(Hydroxymethyl)-2-pyridyl]-2-propanol
    • XYZUUYCGBQQGRC-UHFFFAOYSA-N
    • BS-42990
    • DB-291907
    • 933791-33-4
    • MDL： MFCD11046664
    • Inchi： 1S/C9H13NO2/c1-9(2,12)8-5-3-4-7(6-11)10-8/h3-5,11-12H,6H2,1-2H3
    • InChI Key： XYZUUYCGBQQGRC-UHFFFAOYSA-N
    • SMILES： OCC1C=CC=C(C(C)(C)O)N=1

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 53.4Ų

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0129368-1g
2-(6-(Hydroxymethyl)pyridin-2-yl)propan-2-ol
 933791-33-4
1g
 $309.0 2022-04-26
Chemenu
CM328013-1g
2-[6-(hydroxymethyl)pyridin-2-yl]propan-2-ol
 933791-33-4 95%+
1g
 $229 2022-06-09
Alichem
A029204160-250mg
2-(6-(Hydroxymethyl)pyridin-2-yl)propan-2-ol
 933791-33-4 95%
250mg
 $269.50 2023-08-31
Alichem
A029204160-1g
2-(6-(Hydroxymethyl)pyridin-2-yl)propan-2-ol
 933791-33-4 95%
1g
 $708.64 2023-08-31
eNovation Chemicals LLC
D630310-1G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
1g
 $250 2024-07-21
eNovation Chemicals LLC
D630310-5G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
5g
 $650 2024-07-21
eNovation Chemicals LLC
D630310-10G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
10g
 $1205 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97530-1G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
1g
 ￥ 1,280.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97530-5G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
5g
 ￥ 3,841.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97530-10G
2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
 933791-33-4 97%
10g
 ￥ 6,402.00 2023-04-12

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Production Method

Production Method 1

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Toluene ;  0 °C; 2 h, reflux
1.2 Reagents: Water ;  rt
Reference
Chiral imine copper chloride-catalyzed enantioselective desymmetrization of 2-substituted 1,2,3-propanetriols
Jung, Byunghyuck; Kang, Sung Ho, Proceedings of the National Academy of Sciences of the United States of America, 2007, 104(5), 1471-1475

Production Method 2

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
Reference
Processes for preparing aminopyrimidine compounds
, World Intellectual Property Organization, , ,

Production Method 3

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Dosing with an azolopyrimidine compound for treating a disease or disorder
, World Intellectual Property Organization, , ,

Production Method 4

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Toluene ,  Tetrahydrofuran ;  0 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride ;  rt
Reference
Triazolo[4,5-d]pyramidine derivatives, their preparation, and use as purine receptor antagonists for treating movement disorders and other diseases
, World Intellectual Property Organization, , ,

Production Method 5

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Adenosine receptor binding compounds and methods of treatment of proliferation disorder such as cancer using them
, World Intellectual Property Organization, , ,

Production Method 6

933791-33-4 933791-33-4
Reaction Conditions
Reference
Preparation of nitrogen-containing compounds as A2aR or A2bR inhibitors for treatment/prevention of A2aR or A2bR receptor-related diseases
, China, , ,

Production Method 7

933791-33-4 933791-33-4
Reaction Conditions
Reference
Triazolo[4,5-d]pyramidine derivatives and their use as purine receptor antagonists
, United States, , ,

Production Method 8

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Water ;  0 °C; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Diaminopyrazolo[1,5-a]pyrimidine-6-carbonitrile compounds as adenosine 2a receptor and adenosine 2b receptor antagonist and preparation thereof
, World Intellectual Property Organization, , ,

Production Method 9

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Solid forms of an azolopyrimidine compound
, World Intellectual Property Organization, , ,

Production Method 10

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Ethyl acetate ,  Water ;  rt
Reference
Quinazoline-pyridine derivatives for the treatment of cancer-related disorders and their preparation
, World Intellectual Property Organization, , ,

Production Method 11

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of azolopyrimidine for the treatment of cancer and immune related disorders
, World Intellectual Property Organization, , ,

Production Method 12

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Pyrimidine or pyridine and heterocyclic adenosine receptor inhibitor, preparation method therefor and use thereof
, World Intellectual Property Organization, , ,

Production Method 13

39977-44-1 39977-44-1
933791-33-4 933791-33-4
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  neutralized
Reference
Substituted pyrimidine or pyridine amine derivatives as adenosine A2A/A2B receptor inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 14

933791-33-4 933791-33-4
Reaction Conditions
Reference
Polymorph and application of pyrimidine derivative and pharmaceutically acceptable salt thereof
, World Intellectual Property Organization, , ,

Production Method 15

39977-44-1 39977-44-1
933791-33-4 933791-33-4
135450-43-0 135450-43-0
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ethyl acetate ,  Ammonium chloride Solvents: Water
Reference
Development of a Scalable and Practical Synthesis of AB928, a Dual A2a/A2b Receptor Antagonist
Sharif, Ehesan U. ; Miles, Dillon H.; Rosen, Brandon R. ; Jeffrey, Jenna L.; Debien, Laurent P. P.; et al, Organic Process Research & Development, 2020, 24(7), 1254-1261

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Raw materials

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Preparation Products

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Related Literature

933791-33-4 (2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd